Cas no 898776-03-9 (2-Cyano-4'-pyrrolidinomethyl benzophenone)

2-Cyano-4'-pyrrolidinomethyl benzophenone is a specialized organic compound featuring a benzophenone core substituted with a cyano group at the 2-position and a pyrrolidinomethyl moiety at the 4'-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals or photoactive materials. The cyano group enhances electrophilicity, facilitating nucleophilic additions, while the pyrrolidinomethyl side chain offers potential for further functionalization. Its rigid aromatic framework ensures stability under various reaction conditions. The compound is particularly useful in the development of bioactive molecules or as a building block for advanced materials requiring tailored photochemical properties. Proper handling under controlled conditions is recommended due to its reactive functional groups.
2-Cyano-4'-pyrrolidinomethyl benzophenone structure
898776-03-9 structure
Product Name:2-Cyano-4'-pyrrolidinomethyl benzophenone
CAS No:898776-03-9
MF:C19H18N2O
MW:290.359024524689
MDL:MFCD03841502
CID:879261
PubChem ID:24724335
Update Time:2025-06-09

2-Cyano-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
    • 2-CYANO-4'-PYRROLIDINOMETHYL BENZOPHENONE
    • 2-CYANO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • 2-cyano-4'-pyrrolidinomethylbenzophenone
    • DTXSID70642734
    • AKOS016019879
    • 2-{4-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
    • MFCD03841502
    • 898776-03-9
    • 2-Cyano-4'-pyrrolidinomethyl benzophenone
    • MDL： MFCD03841502
    • Inchi： 1S/C19H18N2O/c20-13-17-5-1-2-6-18(17)19(22)16-9-7-15(8-10-16)14-21-11-3-4-12-21/h1-2,5-10H,3-4,11-12,14H2
    • InChI Key： KWYGGQMGYABEIV-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1C#N)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

  • Exact Mass: 290.14200
  • Monoisotopic Mass: 290.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 3.32298

2-Cyano-4'-pyrrolidinomethyl benzophenone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Cyano-4'-pyrrolidinomethyl benzophenone Pricemore >>

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Chemenu
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abcr
AB364346-1 g
2-Cyano-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-03-9 97%
1g
 €932.90 2023-04-26
abcr
AB364346-1g
2-Cyano-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-03-9 97%
1g
 €932.10 2025-04-15
abcr
AB364346-2g
2-Cyano-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-03-9 97%
2g
 €1674.30 2025-04-15
abcr
AB364346-2 g
2-Cyano-4'-pyrrolidinomethyl benzophenone, 97%; .
 898776-03-9 97%
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